Cas no 896601-75-5 (N-cyclopentyl-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-cyclopentyl-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 896601-75-5
• MF: C₂₁H₂₆N₄
• MW: 334.457944393158
• CID: 5424161
• Update Time: 2025-10-29

N-cyclopentyl-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-methyl-3-phenyl-5-propan-2-ylpyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, N-cyclopentyl-2-methyl-5-(1-methylethyl)-3-phenyl-
• N-cyclopentyl-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C21H26N4/c1-14(2)18-13-19(22-17-11-7-8-12-17)25-21(23-18)20(15(3)24-25)16-9-5-4-6-10-16/h4-6,9-10,13-14,17,22H,7-8,11-12H2,1-3H3
• InChI Key： WUOWNTFXLCUMNU-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(NC1CCCC1)=CC(C(C)C)=N2

Additional information on N-cyclopentyl-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-amine

N-cyclopentyl-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine

The compound with CAS No. 896601-75-5, known as N-cyclopentyl-2-methyl-3-phenyl-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidin-7-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural properties and potential applications in drug discovery. The long-tail keyword for this compound is often associated with its role in inhibiting specific enzymes or receptors, making it a promising candidate for therapeutic interventions.

Recent studies have highlighted the antioxidant properties of this compound, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a potential candidate for applications in skincare products or as a dietary supplement. Additionally, the compound's anti-inflammatory effects have been explored in preclinical models, suggesting its potential use in treating conditions such as arthritis or neurodegenerative diseases.

The synthesis of N-cyclopentyl-2-methyl-3-phenyl-5-(propan-2-yli)pyrazolo[1,5-a]pyrimidinamine involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for commercial applications. The use of green chemistry principles in its synthesis has also been reported, reducing the environmental impact of its production.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Studies have shown that it has a relatively long half-life, allowing for once-daily dosing regimens. However, further research is needed to fully understand its metabolism and excretion pathways in humans.

The structural versatility of this compound allows for extensive modification to enhance its efficacy and selectivity. For instance, substituting the cyclopentyl group with other alkyl chains or aromatic rings can significantly alter its pharmacological properties. These modifications have been explored in recent studies, leading to the discovery of analogs with improved potency against specific targets.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Preclinical studies have demonstrated that it can inhibit key enzymes involved in tumor growth and metastasis. Furthermore, its ability to modulate signaling pathways such as the PI3K/AKT/mTOR pathway has shown promise in combating drug-resistant cancer cells.

In conclusion, N-cyclopentyl-2-methyl3phenyl5(propan2yli)pyrazolo[15a]pyrimidin7amine (CAS No. 896601755) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable asset in both academic research and industrial development.